Cas no 953007-33-5 (5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl 3,5-dimethoxybenzoate)

• Product Name: 5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl 3,5-dimethoxybenzoate
• CAS No: 953007-33-5
• MF: C₂₀H₁₉NO₆
• MW: 369.367965936661
• CID: 6225703
• PubChem ID: 16869936
• Update Time: 2025-08-05

5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl 3,5-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl 3,5-dimethoxybenzoate
• 953007-33-5
• AKOS024652888
• (5-(4-methoxyphenyl)isoxazol-3-yl)methyl 3,5-dimethoxybenzoate
• [5-(4-methoxyphenyl)-1,2-oxazol-3-yl]methyl 3,5-dimethoxybenzoate
• F2496-0680

• Inchi： 1S/C20H19NO6/c1-23-16-6-4-13(5-7-16)19-10-15(21-27-19)12-26-20(22)14-8-17(24-2)11-18(9-14)25-3/h4-11H,12H2,1-3H3
• InChI Key： VMALGFHCSBRMOO-UHFFFAOYSA-N
• SMILES： O1C(=CC(COC(C2C=C(C=C(C=2)OC)OC)=O)=N1)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 369.12123733g/mol
• Monoisotopic Mass: 369.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 80Ų

Additional information on 5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl 3,5-dimethoxybenzoate

Introduction to 5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl 3,5-dimethoxybenzoate (CAS No. 953007-33-5)

5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl 3,5-dimethoxybenzoate, identified by its CAS number 953007-33-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of oxazole derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a 4-methoxyphenyl group, a 1,2-oxazol-3-ylmethyl moiety, and a 3,5-dimethoxybenzoate ester component, each contributing to its unique chemical properties and biological interactions.

The 4-methoxyphenyl group is an aromatic ring substituted with a methoxy group at the fourth position, which is known to modulate electronic and steric properties in drug-like molecules. This substitution pattern is frequently observed in bioactive compounds due to its ability to enhance binding affinity and metabolic stability. The 1,2-oxazol-3-ylmethyl segment introduces a heterocyclic ring system characterized by oxygen atoms, which is often employed in medicinal chemistry to introduce conformational constraints and improve solubility profiles. This oxazole-based scaffold has been extensively studied for its potential as an antimicrobial, anti-inflammatory, and antioxidant agent.

The 3,5-dimethoxybenzoate ester moiety further enriches the structural complexity of this compound by providing a polar functional group that can interact with biological targets through hydrogen bonding or electrostatic interactions. Ester groups are commonly used in drug design due to their versatility in modulating pharmacokinetic properties such as solubility and bioavailability. The combination of these structural elements makes 5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl 3,5-dimethoxybenzoate a promising candidate for further exploration in drug discovery programs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with various biological targets with high precision. Studies have suggested that the oxazole ring and the methoxy-substituted phenyl group may interact with specific amino acid residues in protein binding pockets, potentially leading to inhibitory effects on enzymes involved in inflammatory pathways. Additionally, the dimethoxybenzoate ester has been hypothesized to engage with hydrophilic regions of target proteins, enhancing overall binding affinity.

In vitro experiments have begun to elucidate the pharmacological profile of this compound. Preliminary data indicate that it exhibits moderate activity against certain bacterial strains, likely due to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Furthermore, the presence of multiple hydrophilic groups suggests that this molecule may possess favorable pharmacokinetic properties when administered orally or topically. These findings align with broader trends in medicinal chemistry where hybrid compounds incorporating multiple pharmacophoric elements show enhanced therapeutic potential.

The synthesis of 5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl 3,5-dimethoxybenzoate presents an intriguing challenge for synthetic chemists due to its complex structural features. Traditional synthetic routes involve multi-step organic transformations such as nucleophilic substitution reactions at the oxazole ring followed by esterification of the benzoic acid derivative. Recent methodologies have explored catalytic approaches using transition metal complexes to facilitate key bond-forming steps more efficiently. These advances not only improve yield but also reduce the environmental impact of synthetic processes.

The role of computational tools in optimizing synthetic pathways cannot be overstated. Molecular modeling software has been instrumental in predicting reaction outcomes and identifying optimal reaction conditions before experimental trials are conducted. This approach has significantly reduced trial-and-error experimentation and accelerated the discovery pipeline for novel bioactive compounds like 5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl 3,5-dimethoxybenzoate.

As research continues to uncover new biological activities associated with oxazole derivatives, compounds like this one are expected to play a pivotal role in developing next-generation therapeutics. The ability to fine-tune their structure for specific biological outcomes underscores their versatility as pharmacological tools. Future studies may focus on derivatizing this molecule further by introducing additional functional groups or exploring different heterocyclic scaffolds while maintaining its core pharmacophoric elements.

The integration of machine learning algorithms into drug discovery workflows has also shown promise for accelerating the identification of novel lead compounds based on existing scaffolds such as 5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl 3,5-dimethoxybenzoate. By analyzing large datasets of known bioactive molecules and their biological responses, these algorithms can predict new analogs with enhanced potency or selectivity without extensive experimental validation.

In conclusion,5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl 3,5-dimethoxybenzoate (CAS No. 953007-33-5) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of pharmacophoric elements positions it as a valuable scaffold for further medicinal chemistry exploration aimed at addressing unmet medical needs across various therapeutic areas.